Cas no 2137610-28-5 (3-(3-formylphenyl)-N-methylfuran-2-sulfonamide)

• Product Name: 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide
• CAS No: 2137610-28-5
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 5965084
• PubChem ID: 165451014
• Update Time: 2025-11-04

3-(3-formylphenyl)-N-methylfuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide
• 2137610-28-5
• EN300-713160

• Inchi： 1S/C12H11NO4S/c1-13-18(15,16)12-11(5-6-17-12)10-4-2-3-9(7-10)8-14/h2-8,13H,1H3
• InChI Key： KVXVIQWDIQSCCB-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1C=CC=C(C=O)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 265.04087901g/mol
• Monoisotopic Mass: 265.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.8Ų

Additional information on 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide

Introduction to 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide (CAS No. 2137610-28-5) and Its Emerging Applications in Chemical Biology and Medicine

The compound 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide (CAS No. 2137610-28-5) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, combining a formyl group, a phenyl ring, a furan moiety, and a sulfonamide functional group, make it a versatile scaffold for the development of novel therapeutic agents. This introduction delves into the compound's chemical properties, its synthetic pathways, and its emerging applications in drug discovery, particularly highlighting recent advancements in its utilization within academic research and clinical trials.

At the core of understanding 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide lies its molecular architecture. The presence of a formyl group (CHO) on the phenyl ring introduces reactivity that can be exploited for further functionalization, while the furan ring adds another layer of complexity, enabling interactions with biological targets that are not accessible to simpler aromatic systems. The sulfonamide group (-SO₂NH₂), on the other hand, is well-known for its ability to enhance binding affinity and metabolic stability in drug molecules. This combination of features has positioned 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide as a promising candidate for exploring new pharmacological pathways.

The synthesis of 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route begins with the preparation of 3-formylnicotinic acid derivatives, which are then coupled with methylamine under controlled conditions to introduce the N-methylfuran-2-sulfonamide moiety. Advances in catalytic methods have recently enabled more efficient and sustainable synthetic pathways, reducing the environmental impact while improving scalability. These developments are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

In recent years, 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide has garnered attention for its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural motifs to develop inhibitors targeting various disease-related enzymes and receptors. For instance, studies have demonstrated its utility in designing compounds that interact with proteases involved in inflammation and cancer progression. The formyl group serves as a handle for condensation reactions with nucleophiles, allowing for the creation of heterocyclic scaffolds that mimic natural product structures known for their biological activity.

One particularly intriguing application of 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the phenyl ring or introducing additional substituents on the furan moiety, chemists can fine-tune the binding properties of derived compounds to achieve high selectivity against specific kinases. Preliminary computational studies have suggested that derivatives of this scaffold may exhibit potent activity against tyrosine kinases, making them attractive leads for further optimization.

The sulfonamide group in 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide also contributes to its potential as a drug candidate by enhancing solubility and bioavailability. Sulfonamides are frequently incorporated into pharmaceuticals due to their favorable pharmacokinetic profiles. Recent research has highlighted their role in modulating ion channel activity, which has implications for treating neurological disorders such as epilepsy and chronic pain syndromes. By integrating sulfonamides into molecular frameworks like 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide, researchers aim to develop novel therapeutics that leverage these properties.

Emerging data from preclinical studies indicate that compounds derived from 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide exhibit promising biological activity across multiple disease models. For example, animal studies have shown that certain derivatives demonstrate anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Additionally, early trials have suggested potential antitumor properties, with some compounds showing ability to suppress tumor growth without significant toxicity at effective doses. These findings underscore the importance of continued investigation into this scaffold and open avenues for exploring its therapeutic potential further.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the discovery process for molecules like 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide. By leveraging virtual screening techniques, researchers can rapidly identify promising derivatives for experimental validation. Machine learning models trained on large datasets have further enhanced this process by predicting binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties with remarkable accuracy. Such advancements enable more targeted drug development efforts and reduce reliance on traditional trial-and-error approaches.

Future directions for research on 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide include exploring its role in modulating bacterial resistance mechanisms. Antibiotic resistance poses a significant global health challenge, prompting investigations into novel antimicrobial agents. The structural versatility of this compound allows for modifications that could enhance interactions with bacterial enzymes or disrupt essential metabolic pathways without compromising human safety. Collaborative efforts between synthetic chemists and microbiologists are crucial for translating these ideas into tangible therapeutic solutions.

Moreover, the growing interest in green chemistry principles has influenced how researchers approach the synthesis of 3-(3-formylphenyl)-N-methylfuran-2-sulfonamide and its derivatives. Catalytic processes that minimize waste generation and energy consumption are being prioritized over traditional methods involving harsh reagents or extensive purification steps. Such innovations not only align with environmental sustainability goals but also improve cost-effectiveness during drug development pipelines.

In conclusion, 3-( 3 -formy lph en yl ) - N -m eth ylfura n - 2 - sul fon am ide(C AS N o . 2137610 -28 -5 ) is a structurally complex yet highly versatile molecule with significant promise in chemical biology an dmedic ine . Its unique blend o ffunctional groups enables it to serve as an important scaffold fo rthe design o fno vel thera peu tic s . With ongoing research uncovering new applications an dim proving synthetic methodologies ,this compoun d is poised t o play a pivotal role i n future drug discov ery effo rts . As stu dies contin ueto eluci date its potential ,it is likely t hat additional exciting applications will emerge , further solidifying i ts status as a key compo nent i nthe pharmacopeia o f tomorrow . p >